Cas no 2361585-13-7 (N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide)

• Product Name: N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide
• CAS No: 2361585-13-7
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5413714
• PubChem ID: 145908913
• Update Time: 2025-07-01

N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574322
• N-ethyl-N-({[(1R)-1-phenylethyl]carbamoyl}methyl)prop-2-enamide
• N-Ethyl-N-[2-oxo-2-[[(1R)-1-phenylethyl]amino]ethyl]prop-2-enamide
• Z2892156979
• 2361585-13-7
• N-Ethyl-N-[2-oxo-2-[[(1R)-1-phenylethyl]amino]ethyl]-2-propenamide
• N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide

• Inchi： 1S/C15H20N2O2/c1-4-15(19)17(5-2)11-14(18)16-12(3)13-9-7-6-8-10-13/h4,6-10,12H,1,5,11H2,2-3H3,(H,16,18)/t12-/m1/s1
• InChI Key： IRSJOFIARROKIP-GFCCVEGCSA-N
• SMILES： C(N(CC)CC(=O)N[C@@H](C1=CC=CC=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.9±38.0 °C(Predicted)
• pka: 14.18±0.46(Predicted)

Additional information on N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide

N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide: A Promising Compound in Drug Discovery and Targeted Therapy

N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide, with the CAS number 2361585-13-7, represents a significant advancement in the field of biomedical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmacological studies and therapeutic development. Recent studies have highlighted its role in modulating cellular pathways critical for disease progression, particularly in oncology and inflammatory disorders.

As a carbamoyl derivative, this compound exhibits structural features that enhance its interaction with specific protein targets. The prop-2-enamide moiety contributes to its ability to form hydrogen bonds, while the N-ethyl group provides steric and electronic effects that influence its binding affinity. The (1R)-1-phenylethylcarbamoyl segment, a key structural element, is believed to play a crucial role in its pharmacodynamic activity. This intricate molecular architecture positions it as a potential candidate for targeted drug development.

Recent research published in bioorganic chemistry journals has demonstrated that N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide shows promising antiproliferative effects in in vitro models of human cancer cells. Studies have indicated that it selectively inhibits the activity of kinase enzymes involved in the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in malignancies. This mechanism of action aligns with current trends in precision oncology, where the goal is to develop therapies that target specific molecular aberrations.

One of the most notable features of this compound is its ability to modulate cell cycle progression. Experimental data from in vivo studies suggest that it induces cell cycle arrest at the G0/G1 phase in prostate cancer models. This effect is attributed to its interaction with cyclin-dependent kinases (CDKs), which are essential for the transition from G1 to S phase. The phenylethylcarbamoyl group appears to be critical for this interaction, as its removal significantly reduces the compound's efficacy in cytotoxic assays.

Advancements in computational drug design have further supported the potential of N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide. Molecular docking studies have revealed that it binds to the ATP-binding pocket of kinase targets with high specificity. This binding affinity is comparable to established tyrosine kinase inhibitors, such as imatinib and erlotinib, but with improved selectivity for certain isoforms. These findings underscore its potential as a next-generation therapeutic agent.

Another area of interest is the compound's anti-inflammatory properties. Preclinical studies have shown that it suppresses the production of pro-inflammatory cytokines such as IL-6 and TNF-α in lipopolysaccharide-stimulated macrophages. This effect is mediated through its ability to inhibit the NF-κB signaling pathway, which is a central regulator of inflammation. These properties make it a candidate for treating autoimmune diseases and chronic inflammatory conditions.

From a synthetic chemistry perspective, the preparation of N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide involves a multi-step process that includes the formation of the carbamoyl group and the alkene functionality. Recent optimizations in asymmetric synthesis have enabled the efficient production of the (1R) stereoisomer, which is critical for its biological activity. These synthetic advances highlight the importance of stereochemistry in the development of effective therapeutics.

Despite its promising profile, challenges remain in the clinical translation of N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide. Issues such as drug metabolism, toxicity profiles, and pharmacokinetic properties require further investigation. Ongoing studies are focused on optimizing its bioavailability and reducing potential side effects through structure-modification strategies. These efforts are essential for its progression from preclinical research to clinical trials.

In conclusion, N-ethyl-N-({(1R)-1-phenylethylcarbamoyl}methyl)prop-2-enamide represents a compelling example of how chemical innovation can drive medical breakthroughs. Its unique molecular features and multifaceted biological activities position it as a valuable tool in the fight against cancer and inflammatory diseases. As research in this area continues to evolve, this compound may play a pivotal role in shaping the future of targeted therapies and personalized medicine.